REACTION_CXSMILES
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[CH2:1]([Li])[CH2:2][CH2:3][CH3:4].C(N1[CH2:13][CH2:12][O:11][CH2:10][CH2:9]1)=O.[Cl-].[NH4+].[C:16]([O:19][CH2:20]C)(=[O:18])C.C1C[O:25][CH2:24]C1>>[CH2:12]([O:11][C:10]1[C:9]2[O:18][CH2:16][O:19][CH2:20][C:1]=2[CH:2]=[C:3]([CH:24]=[O:25])[CH:4]=1)[CH3:13] |f:2.3|
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Name
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compound
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Quantity
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1.62 g
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Type
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reactant
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Smiles
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Name
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Quantity
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2.8 mL
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Name
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Quantity
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30 mL
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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C(=O)N1CCOCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Cl-].[NH4+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Control Type
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UNSPECIFIED
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Setpoint
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-70 °C
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Type
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CUSTOM
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Details
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After stirring at −70° C. for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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the temperature was raised from −70° C. to 0° C. over a period of 30 minutes
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Duration
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30 min
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over anhydrous magnesium sulfate
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Type
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FILTRATION
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Details
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The desiccating agent was filtered off
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated under reduced pressure
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography (ethyl acetate-heptane)
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Reaction Time |
30 min |
Name
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Type
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product
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Smiles
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C(C)OC1=CC(=CC=2COCOC21)C=O
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Type | Value | Analysis |
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AMOUNT: MASS | 773 mg |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |